Cas no 31951-98-1 (2-methyl-1,3-oxazinane)

2-methyl-1,3-oxazinane structure
2-methyl-1,3-oxazinane structure
Product Name:2-methyl-1,3-oxazinane
CAS No:31951-98-1
MF:C5H11NO
MW:101.146941423416
CID:1449127
PubChem ID:559404
Update Time:2025-04-20

2-methyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Oxazine, tetrahydro-2-methyl-
    • 2-methyl-1,3-oxazinane
    • 2-methyl-[1,3]oxazinane
    • EN300-1266206
    • VOEQZSTXZXIBAA-UHFFFAOYSA-N
    • 2-Methyl-1,3-oxazinane #
    • 31951-98-1
    • 2-Methylperhydro-1,3-oxazine
    • AKOS006348101
    • SCHEMBL8945907
    • Inchi: 1S/C5H11NO/c1-5-6-3-2-4-7-5/h5-6H,2-4H2,1H3
    • InChI Key: VOEQZSTXZXIBAA-UHFFFAOYSA-N
    • SMILES: O1CCCNC1C

Computed Properties

  • Exact Mass: 101.08413
  • Monoisotopic Mass: 101.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26

2-methyl-1,3-oxazinane Pricemore >>

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Enamine
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